Cas no 62058-13-3 (cis-4-Aminoadamantan-1-ol)

• Product Name: cis-4-Aminoadamantan-1-ol
• CAS No: 62058-13-3
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 1634699
• PubChem ID: 45489844
• Update Time: 2025-04-21

cis-4-Aminoadamantan-1-ol Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decan-1-ol, 4-amino-, (1α,3α,4β,5β,7α)-
• CIS-4-AMINOADAMANTAN-1-OL
• SCHEMBL2812485
• Trans-4-Amino-1-hydroxy-adamantane
• (1R,3S,4R)-4-Aminoadamantan-1-ol
• trans-4-Aminoadamantan-1-ol
• AKOS025395688
• 62058-03-1
• SCHEMBL974709
• AKOS025401314
• HMPCLMSUNVOZLH-VDAKZHKGSA-N
• (1R,3S,4S,5S,7S)-rel-4-Aminoadamantan-1-ol
• DS-18000
• CS-W019447
• A857726
• AMY18485
• SCHEMBL2812490
• 62058-13-3
• (3S)-4-aminoadamantan-1-ol
• Rel-(1R,3S,4R)-4-aminoadamantan-1-ol
• cis-4-Aminoadamantan-1-ol

• Inchi： 1S/C10H17NO/c11-9-7-1-6-2-8(9)5-10(12,3-6)4-7/h6-9,12H,1-5,11H2/t6?,7-,8?,9?,10?/m0/s1
• InChI Key： HMPCLMSUNVOZLH-VDAKZHKGSA-N
• SMILES： OC12CC3C[C@@H](C1)C(C(C3)C2)N

Computed Properties

• Exact Mass: 167.13111
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.205
• Melting Point: >250 ºC (sub.)
• Boiling Point: 276 ºC
• Flash Point: 120 ºC
• PSA: 46.25